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Compound of Interest

Compound Name: 3-Bromo-5-methylaniline

Cat. No.: B1274160 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Bromo-5-methylaniline for Research

and Development

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling precautions for 3-Bromo-5-
methylaniline (CAS No. 74586-53-1), a chemical intermediate utilized in pharmaceutical and

chemical synthesis. Adherence to these guidelines is critical to ensure the safety of laboratory

personnel and the integrity of research.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 3-Bromo-5-methylaniline
is fundamental for its safe handling and use in experimental settings.
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Property Value Source

Molecular Formula C₇H₈BrN [1]

Molecular Weight 186.05 g/mol [1]

Appearance

White to cream or purple to

purple-brown to brown low

melting solid or solid.

[2]

Melting Point 37 °C [3]

Boiling Point 150-151 °C at 15 Torr [3]

Density 1.498 ± 0.06 g/cm³ (Predicted) [3]

Water Solubility Slightly soluble in water. [3]

pKa 3.65 ± 0.10 (Predicted) [3]

Hazard Identification and GHS Classification
3-Bromo-5-methylaniline is classified as a hazardous substance. The following table

summarizes its GHS classifications.[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation
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Pictogram:

Signal Word: Warning[4]

Experimental Protocols: Safe Handling and Storage
Strict adherence to the following protocols is mandatory when handling 3-Bromo-5-
methylaniline.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required to prevent exposure.

Protection Type Specification Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[4]

Skin Protection

Chemical-impermeable gloves

(inspect before use), and

fire/flame resistant and

impervious clothing.

[4]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate cartridge should

be used.

[4]

The following diagram outlines the logical workflow for donning and doffing PPE.
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PPE Donning Procedure PPE Doffing Procedure

Inspect all PPE for damage

Don lab coat

Don safety goggles/face shield

Don gloves (over cuffs)

Remove gloves

Remove lab coat

Remove safety goggles/face shield

Wash hands thoroughly

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) Workflow.

General Handling Precautions
Avoid contact with skin, eyes, and clothing.[4]

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Wash hands thoroughly after handling.[6]

Use non-sparking tools to prevent electrostatic discharge.[4]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]
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Keep away from incompatible materials such as strong oxidizing agents.[5]

Store locked up.[5]

Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

First-Aid Measures
The following table outlines the recommended first-aid procedures.

Exposure Route First-Aid Protocol Source

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[4]

Skin Contact

Immediately take off all

contaminated clothing. Wash

off with soap and plenty of

water for at least 15 minutes.

Consult a doctor.

[4][5]

Eye Contact

Rinse cautiously with water for

at least 15 minutes, including

under the eyelids. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[4][5]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[4]
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The decision-making process for responding to an exposure is illustrated in the diagram below.

Immediate Actions

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Provide respiratory support if needed.

Remove contaminated clothing.
Wash with soap and water for 15+ min.

Rinse with water for 15+ min.
Remove contact lenses.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Figure 2: First-Aid Decision Pathway for Exposure.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Wear appropriate personal protective equipment. Avoid dust formation and breathing vapors,

mist, or gas.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[5]

Methods for Cleaning Up: Sweep up and shovel into suitable, closed containers for disposal.

[5]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Specific Hazards: Hazardous decomposition products include carbon monoxide (CO),

carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen bromide.[5]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under normal, recommended storage conditions.[5]

Incompatible Materials: Strong oxidizing agents.[5]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen bromide.[5]

Toxicological and Ecological Information
Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][5] No quantitative

LD50 or LC50 data is readily available in the consulted sources.

Mutagenic and Reproductive Effects: No information available.[5]

Ecotoxicity: Do not empty into drains.[5] No specific ecotoxicity data is available.

Disposal Considerations
Waste Disposal Methods: Disposal must be in accordance with local, regional, and national

hazardous waste regulations. Chemical waste generators must determine if a discarded

chemical is classified as hazardous waste.[5]

Transport Information
UN Number: UN2811[5]

Proper Shipping Name: Toxic solid, organic, n.o.s. (3-Bromo-5-methylaniline)[5]
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Hazard Class: 6.1[5]

Packing Group: III[5]

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for 3-Bromo-5-methylaniline. It is not a substitute for a thorough risk assessment

that should be conducted by qualified personnel before any new or modified experimental

procedure involving this chemical. Always consult the most recent Safety Data Sheet (SDS)

from your supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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